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Compound of Interest

Compound Name: Tridecyl D-glucoside

CAS No.: 54530-88-0

Cat. No.: B12651395

. J

The following table synthesizes experimental data for shorter chains to predict the properties of
Tridecyl D-glucoside.
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S Decyl Dodecyl Tridecyl
c
Property o . Glucoside Glucoside Glucoside

Glucoside (C8)

(C10) (C12) (C13)

Molecular Weight

292.4 3204 348.5 362.5
(Da)
CMC (mM) 18- 25 22 0.19 ~0.06 (60 M)
Aggregation
Number ( 27 _ 40 -65 ~95 110-120
)
Micelle MW

~8-11 ~21 ~33 ~40 — 44
(kDa)
Hydrodynamic
Radius ( 2.3 nm 2.9 nm 3.4 nm ~3.7 nm
)

> 40°C
Krafft Point <0°C <20°C ~25-30°C )
(Estimated)

o CMC Prediction: Follows the Klevens equation behavior where
decreases linearly with carbon chain length.
» Prediction: Based on the trend where

increases by approximately 15-16 monomers per added carbon atom in the alkyl glucoside
series.

The "Sweet Spot" Analysis

Tridecyl glucoside represents a "tipping point" in detergent thermodynamics.

o Packing Parameter (
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. As the hydrophobic tail volume (

) and length (

) increase while the glucose headgroup area (
) remains constant,

approaches 1/2

1/3.

» Consequence: The micelle shape transitions from spherical to ellipsoidal/cylindrical. At C13,
the micelle is likely prolate ellipsoidal, contributing to a larger apparent hydrodynamic radius
than a pure sphere model would predict.

Part 2: Experimental Determination Protocols

Since commercial stock of pure C13-glucoside is rare, researchers synthesizing this compound
must validate micelle size manually. The two gold-standard methods are Static Light Scattering
(SLS) and Fluorescence Quenching.

Protocol A: Static Light Scattering (Debye Plot Method)
Objective: Determine molecular weight of the micelle (

) and

» Preparation: Prepare 5 samples of C13-glucoside in buffer (e.g., 20 mM HEPES, 150 mM
NacCl) at concentrations ranging from

to

(approx. 0.2 mM to 1.0 mM). Note: Maintain temperature >45°C to ensure solubility (above
Krafft point).

o Filtration: Filter all solutions through a 0.02 pum Anotop filter to remove dust (critical for SLS).

o Measurement: Measure the excess Rayleigh ratio (
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) at 90° scattering angle using a specialized detector (e.g., Wyatt Dawn or Malvern Zetasizer
in static mode).

e Analysis (Debye Plot):
o Plot

VS.

o Intercept:

o Calculation:

Protocol B: Time-Resolved Fluorescence Quenching
(TRFQ)

Objective: Determine

independent of micelle shape.

e Probe: Pyrene (Fluorophore) and Benzophenone (Quencher).

Loading: Incubate detergent micelles with Pyrene such that

Quenching: Add Quencher at varying ratios.

Logic: If micelles are small (low

), the probability of finding a Quencher and Probe in the same micelle follows Poisson
statistics.

Equation:
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Where

Part 3: Mechanistic Visualizations
Diagram 1: Thermodynamic Formation of C13 Micelles

This diagram illustrates the forces driving the aggregation of Tridecyl glucoside, highlighting the
critical role of the Krafft point.
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Caption: At room temperature, the hydrophobic C13 tail drives the equilibrium toward crystalline
precipitation (Krafft point limitation). Micellization only becomes thermodynamically favorable
when thermal energy overcomes the crystal lattice energy.

Diagram 2: Experimental Workflow for N_agg
Determination

A decision tree for selecting the correct characterization method based on equipment
availability.
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Start: C13-Glucoside Characterization

Is sample clear at 25°C?

No (Precipitate)

Heat to 50°C Yes (Unlikely)
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(>1 mM) (<0.5 mM)
Static Light Scattering Fluorescence Quenching
(Debye Plot) (Pyrene/Quencher)
Output: Mw (Micelle) Output: Micelle Conc.
Derive N_agg Derive N_agg

Click to download full resolution via product page

Caption: Workflow emphasizes the necessity of thermal solubilization before applying
scattering or quenching techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]

o 2. Beta-D-glucopyranoside series Clinisciences [clinisciences.com]

» To cite this document: BenchChem. [Part 1: Physicochemical Profile & Predicted Values[1]
[2]]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b12651395#tridecyl-d-glucoside-aggregation-number-
and-micelle-size]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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